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Compound of Interest

Compound Name: Oryzalin

Cat. No.: B097938 Get Quote

Oryzalin is a well-characterized dinitroaniline herbicide recognized for its potent biological

activity as a microtubule-disrupting agent.[1][2][3] This guide provides a detailed overview of its

chemical structure, physicochemical properties, mechanism of action, and relevant

experimental protocols for research applications.

Chemical Identity and Structure
Oryzalin, with the IUPAC name 4-(Dipropylamino)-3,5-dinitrobenzenesulfonamide, is a

sulfonamide compound characterized by a benzenesulfonamide core substituted with two nitro

groups at positions 3 and 5, and a dipropylamino group at position 4.[2][4] This specific

arrangement of functional groups is critical to its biological activity. The presence of the

dinitroaniline chromophore gives the compound its characteristic yellow-orange crystalline

appearance.[3][4][5]

The chemical structure of Oryzalin is depicted below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b097938?utm_src=pdf-interest
https://www.benchchem.com/product/b097938?utm_src=pdf-body
https://tissueculture.org/constituents/oryzalin/
https://en.wikipedia.org/wiki/Oryzalin
https://chemicalwarehouse.com/blogs/active-ingredients/oryzalin
https://www.benchchem.com/product/b097938?utm_src=pdf-body
https://en.wikipedia.org/wiki/Oryzalin
https://pubchem.ncbi.nlm.nih.gov/compound/Oryzalin
https://chemicalwarehouse.com/blogs/active-ingredients/oryzalin
https://pubchem.ncbi.nlm.nih.gov/compound/Oryzalin
http://extoxnet.orst.edu/pips/oryzalin.htm
https://www.benchchem.com/product/b097938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C
C

C

S

C

N

C C

N

N

O

O

H₂N

CH₂CH₂CH₃

CH₂CH₂CH₃

O

O⁻

+

O

O⁻

+

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oryzalin

Binding Event

α/β-Tubulin Dimers

Microtubule
Polymerization

Polymerize to form

Oryzalin-Tubulin
Complex

Inhibits

Functional Microtubules

Disruption of Cellular Processes

Mitotic Spindle Formation Cell Wall Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh 34.6 mg
Oryzalin Powder

Dissolve in ~8 mL
DMSO

Bring to Final Volume
of 10 mL with DMSO

Transfer to
Amber Vial

Store at 4°C or -20°C

10 mM Stock Solution
Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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